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molecular formula C9H8N2O B085509 1-(1H-indazol-1-yl)ethanone CAS No. 13436-49-2

1-(1H-indazol-1-yl)ethanone

Cat. No. B085509
CAS RN: 13436-49-2
M. Wt: 160.17 g/mol
InChI Key: ODFXXBQMLWHOAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04670447

Procedure details

To prepare 1-substituted 1H-indazoles of formula 1 wherein R1 is formyl, alkanoyl, cycloalkylalkanoyl ##STR44## R2'OCO or R5CO wherein R2', R5, X", p" and q' are as above, a 1-unsubstituted 1H-indazole 8 wherein R is as above, with the proviso that R is not hydrogen, and X, m, n and p are as before, is treated, respectively, with a formyl, alkanoyl or cycloalkylalkanoyl chloride, bromide or iodide, a compound of the formula ##STR45## R2'OCOHal or R5COHal wherein R2', R5, X", p" and q' are as above and Hal is iodo, bromo or chloro, or the corresponding acid anhydrides thereof, at an elevated temperature of about the reflux temperature of the reaction medium. For example, treatment of a 1H-indazole 8 wherein R is methyl with acetic anhydride at the reflux temperature of the reaction mixture affords a 1-acetyl-1H-indazole 14 wherein R2 is methyl, and treatment of a 1H-indazole 8 wherein R is methyl with benzoyl chloride at a reaction temperature of about 100° C. yields a 1-benzoyl-1H-indazole 14 wherein R2 is phenyl.
Name
iodide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
R2'OCOHal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
R5COHal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
acid anhydrides
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
1H-indazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
acetic anhydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
[Compound]
Name
1-substituted 1H-indazoles
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
[Compound]
Name
formula 1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
[Compound]
Name
alkanoyl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
[Compound]
Name
cycloalkylalkanoyl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
[Compound]
Name
1-unsubstituted 1H-indazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Nine
[Compound]
Name
formyl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Ten
[Compound]
Name
alkanoyl or cycloalkylalkanoyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eleven
Name
bromide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Twelve
Name
1-acetyl-1H-indazole

Identifiers

REACTION_CXSMILES
[H][H].[Br-].[I-].[NH:5]1[C:13]2[C:8](=[CH:9][CH:10]=[CH:11][CH:12]=2)[CH:7]=[N:6]1.[C:14](OC(=O)C)(=[O:16])[CH3:15]>>[C:14]([N:5]1[C:13]2[C:8](=[CH:9][CH:10]=[CH:11][CH:12]=2)[CH:7]=[N:6]1)(=[O:16])[CH3:15]

Inputs

Step One
Name
iodide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[I-]
Step Two
[Compound]
Name
R2'OCOHal
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
[Compound]
Name
R5COHal
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
[Compound]
Name
acid anhydrides
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
1H-indazole
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1N=CC2=CC=CC=C12
Step Six
Name
acetic anhydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OC(C)=O
Step Seven
[Compound]
Name
1-substituted 1H-indazoles
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Compound]
Name
formula 1
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Compound]
Name
alkanoyl
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Compound]
Name
cycloalkylalkanoyl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Eight
[Compound]
Name
1-unsubstituted 1H-indazole
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Nine
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Step Ten
[Compound]
Name
formyl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Eleven
[Compound]
Name
alkanoyl or cycloalkylalkanoyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Twelve
Name
bromide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Br-]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
is treated

Outcomes

Product
Name
1-acetyl-1H-indazole
Type
product
Smiles
C(C)(=O)N1N=CC2=CC=CC=C12

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.